Cas no 25155-26-4 (Phenol, dimethoxy-)
Phenol, dimethoxy- structure
Product Name:Phenol, dimethoxy-
Phenol, dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, dimethoxy-
- Dimethoxyphenol
- Z1255386720
- SCHEMBL186826
- AKOS015888213
- dimethoxy-phenol
- NSC-80659
- 2, 3-dimethoxylphenol
- CHEBI:193967
- 2,3-Dimethoxyphenol
- FT-0609683
- NS00045468
- NSC80659
- DTXSID10179832
- 5150-42-5
- Phenol, 2,3-dimethoxy-
- CS-0150321
- 2,3-dimethoxy phenol
- OW147I6C84
- EN300-217877
- 25155-26-4
- Phenol,3-dimethoxy-
- 1-Hydroxy-2,3-dimethoxybenzene
- TS-02053
- W-105882
- Q27285874
- 2,3-dim ethoxyphenol
- 2.3-Dimethoxyphenol
- 2,3-di-methoxyphenol
- 2,3-Dimethoxyphenol, 98%
- UNII-OW147I6C84
- QSZCGGBDNYTQHH-UHFFFAOYSA-N
- NSC 80659
- Pyrogallol 1,2-dimethyl ether
- SY061558
- EINECS 225-922-2
- MFCD00008366
- 2,3-dimethoxy-phenol
-
- Inchi: 1S/C8H10O3/c1-10-7-5-3-4-6(9)8(7)11-2/h3-5,9H,1-2H3
- InChI Key: QSZCGGBDNYTQHH-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC=CC=1OC)O
Computed Properties
- Exact Mass: 154.063
- Monoisotopic Mass: 154.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 38.7A^2
Experimental Properties
- Color/Form: 透明 橙色至棕色 液体
- Density: 1.182
- Boiling Point: 233-234℃
- Flash Point: 108℃
- Refractive Index: 1.5385-1.5405
- PSA: 38.69
- LogP: 1.40940
Phenol, dimethoxy- Security Information
- Storage Condition:Store in a cool, dry place. Store in tightly closed containers.
Phenol, dimethoxy- Related Literature
-
A. Bochicchio,L. Schiavo,L. Chiummiento,P. Lupattelli,M. Funicello,G. Hanquet,S. Choppin,F. Colobert Org. Biomol. Chem. 2018 16 8859
-
2. CCCLIII.—Derivatives of 1 : 2 : 3 : 4-tetrahydroxybenzene. Part IWilson Baker,Hilary Annot Smith J. Chem. Soc. 1931 2542
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3. 303. Derivatives of 1 : 2 : 3 : 4-tetrahydroxybenzene. Part V. The synthesis of parsley apiole and derivativesWilson Baker,R. I. Savage J. Chem. Soc. 1938 1602
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4. Regioselectivity in the reductive cleavage of pyrogallol derivatives: reductive electrophilic substitution of acetals of 2,3-dimethoxyphenolUgo Azzena,Giovanni Melloni,Luisa Pisano J. Chem. Soc. Perkin Trans. 1 1995 261
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5. 99. The synthesis of myristicinV. M. Trikojus,D. E. White J. Chem. Soc. 1949 436
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